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Compound of Interest

2-[2-
Compound Name: (Dimethylamino)ethoxy]benzonitril

e

Cat. No.: B1279309

\ J

For Researchers, Scientists, and Drug Development Professionals

These guidelines provide detailed procedures for the safe handling, storage, and use of 2-[2-
(Dimethylamino)ethoxy]benzonitrile (CAS No. 206261-63-4). Adherence to these protocols
IS crucial to ensure personnel safety and maintain the integrity of the compound for research
and development purposes.

Compound Information
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Property Value

Chemical Name 2-[2-(Dimethylamino)ethoxy]benzonitrile
CAS Number 206261-63-4

Molecular Formula C11H14N20

Molecular Weight 190.25 g/mol

Purity 98%

Physical State Not available

Boiling Point Not available

Melting Point Not available

Solubility Not available

] B Stable under recommended temperatures and
Chemical Stability o
pressures.

Incompatible Materials Strong oxidizing agents.[1]

Hazardous Decomposition Carbon oxides, Nitrogen oxides.[1]

Hazard Identification and Safety Precautions

GHS Classification:

e Skin irritation (Category 2)[1]

o Eye irritation (Category 2A)[1]

o Specific target organ toxicity - single exposure (Category 3), Respiratory system[1]
Signal Word: Warning[1]

Hazard Statements:

e H315: Causes skin irritation.[1]
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e H319: Causes serious eye irritation.[1]

e H335: May cause respiratory irritation.[1]

Precautionary Statements:

e Prevention:

[e]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

o

P264: Wash skin thoroughly after handling.[1]

[¢]

P271: Use only outdoors or in a well-ventilated area.[1]

[¢]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

« Response:

o

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[1]

o P304+P340: IF INHALED: Remove to fresh air and keep at rest in a position comfortable
for breathing.[1]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

o P312: Call a poison center or doctor if you feel unwell.[1]

o P332+P313: If skin irritation occurs: Get medical advice/attention.[1]

o P337+P313: If eye irritation persists: Get medical advice/attention.[1]

o P362: Take off contaminated clothing and wash before reuse.[1]

o Storage:

o P403+P233: Store in a well-ventilated place. Keep container tightly closed.[1]

o P405: Store locked up.[1]
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» Disposal:

o P501: Dispose of contents/container to an approved waste disposal plant.[1]

Experimental Protocols
Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with handling 2-[2-
(Dimethylamino)ethoxy]benzonitrile should be conducted before commencing any work. The
following diagram outlines the mandatory PPE.

Mandatory Personal Protective Equipment

Lab Coat or Gown Chemical-Resistant Gloves Safety Glasses with Use in a Fume Hood or
(e.g., Nitrile) Side Shields or Goggles Well-Ventilated Area

Click to download full resolution via product page

Caption: Mandatory Personal Protective Equipment (PPE).

Handling Protocol

e Preparation:

o

Ensure a chemical fume hood is operational and available.

Verify that an emergency eyewash station and safety shower are accessible.

[¢]

[¢]

Gather all necessary PPE as outlined in the diagram above.

o

Prepare a designated and clearly labeled workspace for handling the compound.
e Compound Handling:

o Work exclusively within a certified chemical fume hood to avoid inhalation of any dust or

vapors.[1]
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[e]

Wear appropriate PPE at all times.

o

Avoid direct contact with skin and eyes.[1]

[¢]

Wash hands thoroughly after handling, even if gloves were worn.[1]

[¢]

Do not eat, drink, or smoke in the handling area.

Storage Protocol

» Store in a tightly-closed container when not in use.[1]

Keep in a cool, dry, and well-ventilated area.[1][2]

Store away from incompatible substances, such as strong oxidizing agents.[1]

The storage area should be secure and accessible only to authorized personnel.[1]

Avoid sources of ignition.[1]

The following diagram illustrates the correct storage procedure.

(Receive Compound)
Gnspect Container for Damage)

f Intact

Store in a Cool, Dry,

Well-Ventilated Area

Tightly Closed Container
Away from Incompatibles
Store Locked Up
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Caption: Proper storage protocol for the compound.

Spill and Emergency Procedures

In the event of a spill or exposure, follow the procedures outlined below.

Exposure Response

Inhalation: |
Move to Fresh Air

Spill Response

- . Contain Spill with Collect and Place in . .
Evacuate Immediate Area Wear Appropriate PPE Inert Absorbent MateriaHSealed Container for Disposaa—b(Decontammate Spill Area)

Click to download full resolution via product page

Caption: Spill and exposure emergency procedures.

First Aid Measures:

o General Advice: Immediately remove any clothing contaminated by the product. Consult a
physician and show this safety data sheet.[1]
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« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention.[1]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1]

« If Inhaled: Remove to fresh air and keep at rest in a position comfortable for breathing. Call a
poison center or doctor if you feel unwell.[1]

« If Swallowed: Consult a physician.

Waste Disposal

Dispose of contents and containers in accordance with local, regional, and national regulations.
Consult with your institution's environmental health and safety office for specific guidance. Do
not dispose of down the drain or into the environment.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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